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Compound of Interest

Compound Name: Galectin-4-IN-2

Cat. No.: B12387221

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Galectin-4, a tandem-repeat galectin, is predominantly expressed in the gastrointestinal tract

and has been implicated in a variety of cellular processes including cell adhesion, proliferation,

and signaling.[1][2][3] Its involvement in pathological conditions such as inflammation and

cancer has made it an attractive target for therapeutic intervention.[1][4] This application note

provides a detailed protocol for the optimization of a sandwich Enzyme-Linked Immunosorbent

Assay (ELISA) for the quantification of human Galectin-4 and its adaptation into a competitive

ELISA for the screening of small molecule inhibitors, using Galectin-4-IN-2 as an example.

Galectin-4-IN-2 has been identified as an inhibitor of Galectin-4 with a dissociation constant

(Kd) of 1.6 mM. This protocol is designed to provide a robust and reproducible method for

evaluating the inhibitory potential of such compounds.
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Table 1: Checkerboard Titration for Optimal Antibody
Concentrations

Capture
Antibody
(µg/mL)

Detection
Antibody
Dilution

OD 450nm
(High Std)

OD 450nm
(Blank)

Signal-to-
Noise Ratio

1.0 1:1000 2.85 0.25 11.4

1.0 1:2000 2.50 0.15 16.7

1.0 1:4000 2.10 0.08 26.3

1.0 1:8000 1.50 0.06 25.0

2.0 1:1000 3.10 0.30 10.3

2.0 1:2000 2.90 0.20 14.5

2.0 1:4000 2.65 0.10 26.5

2.0 1:8000 2.00 0.08 25.0

4.0 1:1000 3.20 0.35 9.1

4.0 1:2000 3.05 0.28 10.9

4.0 1:4000 2.80 0.15 18.7

4.0 1:8000 2.20 0.12 18.3

Optimal concentrations are highlighted in bold.

Table 2: Optimization of Blocking Buffer
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Blocking Buffer
OD 450nm (High
Std)

OD 450nm (Blank)
Signal-to-Noise
Ratio

1% BSA in PBS 2.45 0.12 20.4

5% Skim Milk in PBS 2.20 0.15 14.7

1% Casein in PBS 2.60 0.09 28.9

Commercial Protein-

Free Blocker
2.35 0.08 29.4

Optimal blocking buffer is highlighted in bold.

Table 3: Optimization of Incubation Times
Incubation
Step

Time (minutes)
OD 450nm
(High Std)

OD 450nm
(Blank)

Signal-to-
Noise Ratio

Sample

Incubation
60 2.15 0.10 21.5

120 2.65 0.09 29.4

180 2.70 0.11 24.5

Detection

Antibody

Incubation

60 2.50 0.09 27.8

120 2.65 0.09 29.4

180 2.75 0.12 22.9

Substrate

Development
15 2.20 0.07 31.4

20 2.68 0.09 29.8

30 >3.5 (Saturated) 0.15 -

Optimal incubation times are highlighted in bold.
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Experimental Protocols
Optimized Sandwich ELISA Protocol for Human
Galectin-4
This protocol is for the quantitative measurement of human Galectin-4 in cell culture

supernatants, serum, and plasma.

Materials:

96-well high-binding microplate

Human Galectin-4 capture antibody

Recombinant human Galectin-4 standard

Biotinylated human Galectin-4 detection antibody

Streptavidin-HRP

TMB substrate

Stop Solution (e.g., 2N H₂SO₄)

Phosphate Buffered Saline (PBS)

Wash Buffer (PBS with 0.05% Tween-20)

Assay Diluent (1% Casein in PBS)

Plate sealer

Procedure:

Coating: Dilute the capture antibody to 2.0 µg/mL in PBS. Add 100 µL to each well of the

microplate. Seal the plate and incubate overnight at 4°C.

Washing: Aspirate the coating solution and wash the plate three times with 300 µL of Wash

Buffer per well.
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Blocking: Add 300 µL of 1% Casein in PBS to each well. Incubate for 2 hours at room

temperature.

Washing: Repeat the wash step as in step 2.

Standard and Sample Incubation: Prepare serial dilutions of the recombinant human

Galectin-4 standard in Assay Diluent (e.g., 2000 pg/mL to 31.2 pg/mL). Add 100 µL of

standards and samples to the appropriate wells. Seal the plate and incubate for 2 hours at

room temperature.

Washing: Repeat the wash step as in step 2.

Detection Antibody Incubation: Dilute the biotinylated detection antibody to a 1:4000 dilution

in Assay Diluent. Add 100 µL to each well. Seal the plate and incubate for 2 hours at room

temperature.

Washing: Repeat the wash step as in step 2.

Streptavidin-HRP Incubation: Dilute Streptavidin-HRP according to the manufacturer's

instructions in Assay Diluent. Add 100 µL to each well. Seal the plate and incubate for 20

minutes at room temperature in the dark.

Washing: Repeat the wash step as in step 2, followed by a final wash with PBS to remove

any residual Tween-20.

Substrate Development: Add 100 µL of TMB substrate to each well. Incubate for 20 minutes

at room temperature in the dark.

Stopping the Reaction: Add 50 µL of Stop Solution to each well.

Data Acquisition: Read the absorbance at 450 nm within 30 minutes of adding the Stop

Solution.

Competitive ELISA Protocol for Galectin-4-IN-2
This protocol is for determining the inhibitory activity of Galectin-4-IN-2.

Procedure:
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Follow steps 1-4 of the Optimized Sandwich ELISA Protocol.

Inhibitor and Antigen Incubation:

Prepare serial dilutions of Galectin-4-IN-2 in Assay Diluent.

In a separate tube, mix the Galectin-4-IN-2 dilutions with a constant concentration of

recombinant human Galectin-4 (a concentration that falls in the middle of the linear range

of the standard curve, e.g., 500 pg/mL).

Incubate this mixture for 30-60 minutes at room temperature.

Add 100 µL of the pre-incubated mixture to the appropriate wells of the ELISA plate.

Include controls with Galectin-4 only (no inhibitor) and blank wells.

Seal the plate and incubate for 2 hours at room temperature.

Follow steps 6-13 of the Optimized Sandwich ELISA Protocol.

Data Analysis for Competitive ELISA: The percentage of inhibition can be calculated using the

following formula: % Inhibition = [1 - (OD of sample with inhibitor / OD of sample without

inhibitor)] x 100

An IC₅₀ value can then be determined by plotting the percent inhibition against the log

concentration of the inhibitor.
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Caption: Workflow for the optimized Galectin-4 ELISA protocol.
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Caption: Simplified Galectin-4 signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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